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Compound of Interest

Compound Name: Br-PEG6-C2-acid

Cat. No.: B11828191 Get Quote

Disclaimer: This document provides general guidance for the disposal of Br-PEG6-C2-acid
based on its chemical properties as a halogenated organic acid. It is not a substitute for the

official Safety Data Sheet (SDS) provided by the manufacturer or the specific protocols

established by your institution's Environmental Health and Safety (EH&S) department. Always

prioritize the SDS and your local EH&S procedures.

Br-PEG6-C2-acid is a brominated polyethylene glycol derivative, classifying it as a

halogenated organic waste.[1] Proper segregation and handling are crucial to ensure safety

and regulatory compliance.

Immediate Safety and Handling
Before handling Br-PEG6-C2-acid for any purpose, including disposal, ensure you are in a

well-ventilated area, preferably within a certified chemical fume hood.[2][3] Always have an

appropriate spill kit available.

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification Rationale

Eye Protection Chemical splash goggles
Protects eyes from splashes

and aerosols.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile)

Prevents skin contact with the

chemical.

Body Protection
Lab coat, long pants, closed-

toe shoes

Protects skin from accidental

spills.

Emergency First Aid Procedures:

Exposure Route Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids. Seek immediate medical attention.

Skin Contact

Wash off immediately with soap and plenty of

water for at least 15 minutes. Remove

contaminated clothing. Seek medical attention if

irritation occurs.

Inhalation

Move person into fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Step-by-Step Disposal Protocol
The disposal of Br-PEG6-C2-acid falls under the regulations for hazardous chemical waste

managed by the Environmental Protection Agency (EPA) and local authorities.[4][5] The

primary requirement is the segregation of halogenated organic compounds from other waste

streams.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b11828191?utm_src=pdf-body
https://www.medlabmag.com/article/1577
https://www.epa.gov/hwgenerators/regulations-hazardous-waste-generated-academic-laboratories
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11828191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Identification and Segregation:

Br-PEG6-C2-acid must be disposed of as "Halogenated Organic Waste."

Do NOT mix this waste with non-halogenated solvents, aqueous solutions, acids, or

bases. Incompatible materials can cause dangerous reactions or complicate the final

disposal process, which often involves incineration.

Select the Correct Waste Container:

Obtain a designated hazardous waste container that is compatible with halogenated

organic acids. These are typically provided by your institution's EH&S department.

Ensure the container is in good condition, free from leaks, and has a secure, vapor-tight

lid.

Labeling the Container:

Before adding any waste, label the container clearly.

The label must include the words "Hazardous Waste."

List all chemical constituents by their full name (e.g., "Waste Br-PEG6-C2-acid"). Do not

use abbreviations.

Include any relevant hazard warnings (e.g., "Corrosive," "Irritant").

Waste Accumulation:

Perform all transfers of waste into the container inside a chemical fume hood to minimize

exposure to vapors.

Keep the waste container closed at all times except when actively adding waste.

Store the container in a designated "Satellite Accumulation Area" (SAA) within the

laboratory, at or near the point of generation. The SAA should be in a secondary

containment tray to catch any potential leaks.
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Decontaminating Empty Containers:

The original "empty" container of Br-PEG6-C2-acid must also be treated as hazardous

waste.

Rinse the empty container with a small amount of a suitable solvent (e.g., methanol,

acetone).

This solvent rinseate is now also halogenated organic waste and must be added to the

hazardous waste container. Do not pour rinseate down the drain.

Arranging for Final Disposal:

Once the waste container is full or when the chemical is no longer needed, follow your

institution's procedures to have it collected by trained EH&S personnel or a licensed

hazardous waste contractor.

Do not move hazardous waste off facility grounds yourself.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and operational process for the proper

disposal of Br-PEG6-C2-acid.
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Caption: Logical workflow for the safe disposal of Br-PEG6-C2-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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